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CAS No.: 60633-91-2

Cat. No.: S683604

Get Quote

Chemical & Physical Properties

The table below summarizes the fundamental properties of 2-(Bromomethyl)benzaldehyde (CAS#: 60633-

91-2) [1].

Property Value / Description

Common Name 2-(Bromomethyl)benzaldehyde

CAS Number 60633-91-2

Molecular Formula C₈H₇BrO

Molecular Weight 199.045 g/mol

Density 1.524 g/cm³

Boiling Point 264.6°C at 760 mmHg

Flash Point 97.6°C

Synonyms o-Bromomethylbenzaldehyde, o-Formylbenzyl bromide [1]
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Safety, Handling & Storage Guidelines

While explicit handling protocols are not detailed in the search results, the known properties and chemical

structure suggest the following precautions are essential.

General Handling: Always use appropriate personal protective equipment (PPE) including safety

goggles, gloves, and a lab coat. Manipulate the chemical within a certified fume hood to avoid
inhalation of vapors and to provide a physical barrier [2].

Incompatibilities: As a compound containing both an aldehyde and an alkyl bromide group, it is
likely incompatible with strong oxidizing agents, strong bases, and strong nucleophiles.

Storage: Store in a cool, dry, and well-ventilated place. It should be kept in a tightly closed, dark
container under an inert atmosphere to protect it from moisture and potential decomposition [2].

Troubleshooting Common Scenarios

Here are answers to potential frequently asked questions.

Q1: My solid 2-(Bromomethyl)benzaldehyde has turned into a dark, viscous liquid. What

happened and can it still be used?

A: The compound may have decomposed or absorbed moisture. It is known to be unstable and

can degrade over time, especially if exposed to air or moisture. It is not recommended to use
decomposed material for sensitive reactions, as it can lead to poor yields or unwanted side

products. Source the material from a reliable supplier and ensure it is stored correctly [2].

Q2: The reaction involving 2-(Bromomethyl)benzaldehyde is producing a dark, tarry substance

instead of the desired product. How can I improve this?

A: The formation of tarry byproducts is a known challenge in reactions involving sensitive and

reactive intermediates. To mitigate this, ensure the reaction is conducted under an inert
atmosphere (e.g., nitrogen or argon), use anhydrous solvents, and strictly control the reaction

temperature. Isolating intermediate products before further steps can also significantly improve
purity and final yield [3].

Q3: What is the recommended way to dispose of waste containing this chemical?

A: You must consult your institution's Environmental Health and Safety (EHS) department.
Disposal must be carried out in accordance with all applicable local, national, and international
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regulations. Never dispose of chemical waste down the drain or with regular trash.

Safety & Handling Workflow

The following diagram outlines the core logical workflow for safely handling this chemical, from

preparation to waste disposal.
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The information from the search results is foundational but not exhaustive for creating a complete technical

support guide. The most critical step is to obtain and thoroughly review the official Safety Data Sheet

(SDS) from the chemical supplier before working with 2-(Bromomethyl)benzaldehyde. The SDS will
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contain vital information on first aid measures, toxicological data, and ecological impact that is essential for

a safe laboratory environment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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